Cas no 25800-30-0 (propyl 4-chlorobenzoate)
propyl 4-chlorobenzoate structure
Product Name:propyl 4-chlorobenzoate
CAS No:25800-30-0
MF:C10H11ClO2
MW:198.646142244339
CID:281529
PubChem ID:347840
Update Time:2025-04-19
propyl 4-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-chloro-, propyl ester
- propyl 4-chlorobenzoate
- Benzoic acid, 4-chloro, propyl ester
- SCHEMBL197459
- BLEFFSGNRQPNCA-UHFFFAOYSA-N
- AKOS008947740
- NSC 406728
- DTXSID60324436
- EN300-115135
- 4-Chlorobenzoic acid, propyl ester
- NSC406728
- NSC-406728
- 4-chloro-benzoic acid propyl ester
- Z53833147
- 25800-30-0
- Propyl4-chlorobenzoate
-
- Inchi： 1S/C10H11ClO2/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
- InChI Key： BLEFFSGNRQPNCA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(=O)OCCC
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 4
Experimental Properties
- Density: 1.152
- Boiling Point: 256.3°Cat760mmHg
- Flash Point: 116.8°C
- Refractive Index: 1.517
- PSA: 26.3
- LogP: 2.90680
propyl 4-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B526428-25mg |
propyl 4-chlorobenzoate |
25800-30-0 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B526428-50mg |
propyl 4-chlorobenzoate |
25800-30-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B526428-250mg |
propyl 4-chlorobenzoate |
25800-30-0 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-115135-0.05g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 0.05g |
$84.0 | 2023-06-09 | |
| Enamine | EN300-115135-0.1g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 0.1g |
$124.0 | 2023-06-09 | |
| Enamine | EN300-115135-0.25g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 0.25g |
$178.0 | 2023-06-09 | |
| Enamine | EN300-115135-0.5g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 0.5g |
$331.0 | 2023-06-09 | |
| Enamine | EN300-115135-1.0g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 1g |
$442.0 | 2023-06-09 | |
| Enamine | EN300-115135-2.5g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 2.5g |
$867.0 | 2023-06-09 | |
| Enamine | EN300-115135-5.0g |
propyl 4-chlorobenzoate |
25800-30-0 | 95% | 5g |
$1280.0 | 2023-06-09 |
propyl 4-chlorobenzoate Related Literature
-
Lianyue Wang,Jun Li,Wen Dai,Ying Lv,Yi Zhang,Shuang Gao Green Chem. 2014 16 2164
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